Cas no 1095491-96-5 (2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid)

• Product Name: 2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid
• CAS No: 1095491-96-5
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• MDL: MFCD11505357
• CID: 5156873
• Update Time: 2025-05-23

2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-methylimidazo[1,2-a]pyridin-2-yl)methoxy]benzoic acid
• 2-({6-methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoic acid
• 2-((6-Methylimidazo[1,2-a]pyridin-2-yl)methoxy)benzoic acid
• Z64741553
• 2-({6-methylimidazo[1,2-a]pyridin-2-yl}methoxy)benzoicacid
• Benzoic acid, 2-[(6-methylimidazo[1,2-a]pyridin-2-yl)methoxy]-
• 2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid

• MDL： MFCD11505357
• Inchi： 1S/C16H14N2O3/c1-11-6-7-15-17-12(9-18(15)8-11)10-21-14-5-3-2-4-13(14)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key： AYMJFBZIFXWYBS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)CC1=CN2C=C(C)C=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.2
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-({6-methylimidazo1,2-apyridin-2-yl}methoxy)benzoic acid

Professional Introduction to 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid (CAS No. 1095491-96-5)

2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid, identified by the CAS number 1095491-96-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of imidazopyridine derivatives, a structural motif renowned for its versatile biological activities. The presence of a benzoic acid moiety further enhances its pharmacological potential, making it a promising candidate for drug discovery and development.

The chemical structure of 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid features a central imidazopyridine ring system substituted with a methyl group at the 6-position and an methoxy group linked to a benzoic acid moiety at the 2-position. This unique arrangement of functional groups imparts distinct physicochemical properties and biological interactions, which are critical for its potential therapeutic applications. The compound’s solubility, stability, and metabolic profile are key factors that influence its suitability for various pharmacological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Its imidazopyridine core is particularly noteworthy, as it has been extensively studied for its ability to interact with multiple biological pathways.

One of the most compelling aspects of 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid is its potential role in modulating enzyme activity and receptor binding. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in regulating cellular processes such as proliferation and differentiation. These mechanisms are particularly relevant in the context of oncology research, where small molecules like 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid are being explored as inhibitors of cancer-related signaling pathways.

The benzoic acid component of the molecule also contributes to its pharmacological profile by enhancing binding affinity and selectivity. Benzoic acid derivatives are well-documented for their anti-inflammatory and analgesic properties, making them valuable in the development of drugs for conditions such as rheumatoid arthritis and chronic pain syndromes. The methoxy group further influences the compound’s reactivity and interactions with biological targets, potentially enabling diverse therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid and biological targets. These computational studies have highlighted its potential as an inhibitor of enzymes involved in metabolic disorders and as a modulator of immune responses. Such insights have guided experimental investigations aimed at optimizing its pharmacological properties and evaluating its efficacy in preclinical models.

In vitro studies have demonstrated that 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid exhibits promising activity against various disease-related targets. For instance, research has shown that it may inhibit the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Additionally, its ability to modulate nuclear factor kappa B (NFκB) signaling has been observed in cell-based assays, suggesting potential therapeutic benefits in conditions involving chronic inflammation.

The synthesis of 2-({6-methylimidazo[1,2-apyridin-2-yl}methoxy)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex imidazopyridine core efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to optimize its pharmacological properties.

Preclinical studies are currently underway to evaluate the safety and efficacy of 2-(6-methylimidazo[1,2-pyridin]-3-ilmetoksibenzoik kiselina) in animal models. These studies aim to provide critical data on its pharmacokinetics, toxicity profiles, and therapeutic potential across different disease indications. The results from these preclinical trials will be instrumental in determining whether this compound progresses to human clinical trials for the treatment of specific medical conditions.

The growing interest in (CAS No 1095491 - 96 - 5) underscores its significance as a lead compound in drug discovery efforts. Its unique structural features and demonstrated biological activities make it a valuable asset in medicinal chemistry libraries used by academic researchers and pharmaceutical companies alike. As our understanding of disease mechanisms continues to evolve, compounds like (CAS No 1095491 - 96 - 5) will play an increasingly important role in developing innovative therapies.

In conclusion,(CAS No 1095491 - 96 - 5) represents a compelling example of how structural diversity can be leveraged to discover novel bioactive molecules with therapeutic potential. Its combination of an imidazopyridine scaffold with a benzoic acid moiety offers multiple avenues for interaction with biological targets relevant to various diseases. Ongoing research efforts are expected to yield further insights into its pharmacological properties and applications,(CAS No 1095491 - 96 - 5) solidifying its position as a promising candidate for future drug development initiatives.